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Compound of Interest

Compound Name: Dibenzyl phthalate

Cat. No.: B1670425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the leaching characteristics of Dibenzyl
phthalate (DBzP) and 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), two

plasticizers used in a variety of consumer products. While direct comparative studies on the

leaching of DBzP and DINCH from the same consumer products are not readily available in

scientific literature, this document synthesizes existing data to offer insights into their potential

migration behaviors. The information is intended to assist researchers in understanding the

factors that influence plasticizer leaching and in designing relevant experimental protocols.

Executive Summary
Plasticizer leaching, the migration of these additives from a polymer matrix, is a critical

consideration in the safety assessment of consumer products, particularly those in contact with

food, beverages, or biological tissues. This process is influenced by several factors, including

the chemical structure and molecular weight of the plasticizer, the type of polymer, the nature of

the contacting medium (e.g., food simulant), temperature, and contact duration.

Dibenzyl phthalate (DBzP) is an aromatic phthalate ester, while DINCH is a non-phthalate,

aliphatic cycloaliphatic diester. DINCH was introduced as a safer alternative to some traditional

phthalates and is generally expected to exhibit lower migration rates due to its higher molecular

weight and different chemical structure. This guide will explore the available data to provide a

qualitative and, where possible, quantitative comparison.
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Physicochemical Properties
The physicochemical properties of a plasticizer are fundamental determinants of its leaching

potential. Generally, plasticizers with higher molecular weights and lower water solubility tend

to have lower migration rates.

Property Dibenzyl Phthalate (DBzP)
1,2-cyclohexane
dicarboxylic acid
diisononyl ester (DINCH)

Chemical Structure Aromatic Diester Aliphatic Cycloaliphatic Diester

Molecular Formula C₂₂H₁₈O₄ C₂₆H₄₈O₄

Molecular Weight 346.38 g/mol ~424.7 g/mol

Water Solubility Insoluble <0.01 mg/L

Log Kow (Octanol-Water

Partition Coefficient)
5.2 >6.2

Note: Data is compiled from various sources and may vary slightly depending on the specific

isomers of DINCH.

Based on these properties, DINCH's higher molecular weight and higher Log Kow value

suggest a lower potential for migration into aqueous solutions compared to DBzP.

Quantitative Leaching Data
Direct comparative leaching data for DBzP and DINCH is not available. The following tables

summarize findings from separate studies on the migration of these plasticizers from different

materials. It is crucial to note that these values are not directly comparable due to variations in

experimental conditions, materials, and food simulants.

Table 1: Leaching Data for Dibenzyl Phthalate (DBzP) and Other Phthalates
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Product/Material
Food
Simulant/Medium

Conditions
Leached Amount of
Phthalate

Plastic Food

Containers

Ultrapure Water

(Microwave)
Varied power and time DBP: 1]

PVC Articles n-Hexane 6, 15, and 30 days
DEHP: 5.19–28.76

wt% of PVC article[2]

Meat Product

Packaging

Meat Product (varied

fat %)
Heat processed

DBP: up to 3.88 µg/g;

DEHP: up to 7.19

µg/g[3]

Note: LOQ = Limit of Quantification. DBP (Dibutyl phthalate) and DEHP (Di(2-ethylhexyl)

phthalate) are included for context as specific quantitative data for DBzP leaching was not

found in the reviewed literature.

Table 2: Leaching Data for DINCH

Product/Material
Food
Simulant/Medium

Conditions
Leached Amount of
DINCH

PVC Toy Artificial Saliva Not specified

Corresponds to a

release of 2.1 ng/10

cm²/min (for DiNP, a

similar phthalate)

Children's PVC

Articles
Simulated Saliva Not specified

Migration rates

correlated with

plasticizer

concentration and

inversely with

molecular mass[4]

Note: Specific quantitative leaching values for DINCH from consumer products into food

simulants are limited in the publicly available literature. The data often refers to DiNP

(Diisononyl phthalate) as a proxy or is presented in qualitative terms.
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Experimental Protocols
The following is a generalized experimental protocol for determining the leaching of plasticizers

from a polymer matrix, based on common methodologies found in the scientific literature for

phthalates and DINCH.

Objective: To quantify the amount of plasticizer (DBzP or DINCH) that migrates from a

consumer product into a food simulant over a specified period.

Materials:

Consumer product sample (e.g., food container, toy) of a known surface area.

Food simulants (e.g., distilled water, 10% ethanol, 3% acetic acid, olive oil or n-hexane as a

fatty food simulant).

Glass migration cells or containers.

Incubator or oven for controlled temperature conditions.

Analytical instrumentation: Gas Chromatograph with Mass Spectrometer (GC-MS) or High-

Performance Liquid Chromatograph with Mass Spectrometer (HPLC-MS).

Reference standards of DBzP and DINCH.

Internal standard (e.g., a deuterated analog of the analyte).

Solvents for extraction (e.g., n-hexane, acetonitrile).

Procedure:

Sample Preparation: Cut a piece of the consumer product with a defined surface area. Clean

the surface of the sample to remove any external contamination.

Migration Test: Place the sample in a glass migration cell and add a known volume of the

pre-heated food simulant, ensuring the sample is fully immersed. The ratio of the surface

area of the sample to the volume of the simulant should be recorded.
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Incubation: Seal the migration cell and incubate at a specified temperature (e.g., 40°C, 60°C)

for a defined period (e.g., 24 hours, 10 days). The conditions should simulate the intended

use of the product.

Sample Extraction: After incubation, remove the polymer sample. Take an aliquot of the food

simulant and spike it with an internal standard.

For aqueous simulants, a liquid-liquid extraction with a solvent like n-hexane may be

performed.

For fatty food simulants, a solvent extraction and clean-up step may be necessary to

remove lipids.

Analytical Quantification: Analyze the extract using GC-MS or HPLC-MS.

GC-MS: The extract is injected into the GC, where the components are separated based

on their boiling points and polarity. The MS detector identifies and quantifies the plasticizer

based on its mass spectrum.[1][2]

HPLC-MS: This technique is also suitable, particularly for less volatile compounds. The

separation occurs in a liquid phase, followed by MS detection.[3][5]

Data Analysis: Create a calibration curve using the reference standards to quantify the

concentration of the leached plasticizer in the food simulant. The results are typically

expressed in mg of plasticizer per kg of food simulant (mg/kg) or mg of plasticizer per dm² of

the contact surface (mg/dm²).
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A visual comparison of the chemical structures of Dibenzyl phthalate and DINCH.

Experimental Workflow for Leaching Analysis
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A generalized workflow for determining plasticizer migration from consumer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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